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Compound of Interest

Compound Name: ICL-CCIC-0019

Cat. No.: B15568572 Get Quote

Researchers, scientists, and drug development professionals handling ICL-CCIC-0019 must

adhere to stringent disposal protocols to ensure laboratory safety and environmental

compliance. While specific disposal instructions for ICL-CCIC-0019 are not publicly available,

general best practices for the disposal of potent, research-grade small molecule inhibitors

should be followed. All disposal procedures must be in strict accordance with institutional

policies and local, state, and federal regulations.

ICL-CCIC-0019: Key Characteristics for Handling
ICL-CCIC-0019 is a potent and selective inhibitor of choline kinase α (CHKα), an enzyme

critical for the synthesis of phosphatidylcholine, a key component of cell membranes.[1][2][3][4]

Its disruption of choline metabolism leads to G1 cell cycle arrest, endoplasmic reticulum stress,

and apoptosis in cancer cells.[1][2][3][4] Due to its biological activity, ICL-CCIC-0019 and any

materials contaminated with it should be handled as hazardous chemical waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15568572?utm_src=pdf-interest
https://www.benchchem.com/product/b15568572?utm_src=pdf-body
https://www.benchchem.com/product/b15568572?utm_src=pdf-body
https://www.benchchem.com/product/b15568572?utm_src=pdf-body
https://www.benchchem.com/product/b15568572?utm_src=pdf-body
https://www.medchemexpress.com/icl-ccic-0019.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5095062/
https://pubmed.ncbi.nlm.nih.gov/27206796/
https://spiral.imperial.ac.uk/entities/publication/49423f08-f927-4d64-a82e-2db6fb0f443d
https://www.medchemexpress.com/icl-ccic-0019.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5095062/
https://pubmed.ncbi.nlm.nih.gov/27206796/
https://spiral.imperial.ac.uk/entities/publication/49423f08-f927-4d64-a82e-2db6fb0f443d
https://www.benchchem.com/product/b15568572?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Characteristic Description Source

Compound Type Small molecule inhibitor [3]

Target Choline kinase α (CHKα) [1][2]

Mechanism of Action

Inhibits the first committed step

of phosphatidylcholine

synthesis.

[3][4]

Cellular Effects

Induces G1 arrest,

endoplasmic reticulum stress,

and apoptosis.

[1][2][3][4]

Use
Research in cancer cell lines

and in vivo xenograft models.
[2][3][4]

Standard Operating Procedure for Disposal
The following step-by-step guide outlines the recommended disposal procedure for ICL-CCIC-
0019 and associated waste. This protocol is a general guideline and must be adapted to

comply with your institution's specific requirements.

1. Waste Segregation and Collection:

Solid Waste: All solid materials that have come into contact with ICL-CCIC-0019, including
gloves, disposable lab coats, bench paper, pipette tips, and vials, must be collected in a
dedicated, clearly labeled hazardous waste container. The container should be made of a
material compatible with the solvents used to dissolve the compound (e.g., DMSO).
Liquid Waste: All solutions containing ICL-CCIC-0019, including unused stock solutions, cell
culture media, and solvents from cleaning, must be collected in a separate, sealed, and
clearly labeled hazardous liquid waste container. Avoid mixing incompatible waste streams.
Sharps Waste: Needles, syringes, or any other contaminated sharps must be disposed of in
a designated sharps container that is puncture-resistant and leak-proof.

2. Labeling of Waste Containers:

All waste containers must be clearly labeled with the words "Hazardous Waste."
The label must include the full chemical name: "ICL-CCIC-0019".
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List all other chemical constituents in the container, including solvents (e.g., DMSO, corn oil,
saline) and their approximate concentrations.[1]
Indicate the date when waste was first added to the container.

3. Storage of Chemical Waste:

Store waste containers in a designated, secure, and well-ventilated satellite accumulation
area within or near the laboratory.
Ensure secondary containment is in place to prevent spills.
Keep waste containers sealed at all times, except when adding waste.

4. Scheduling Waste Pickup:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.
Do not allow hazardous waste to accumulate in the laboratory for extended periods.

5. Decontamination of Work Surfaces:

Thoroughly decontaminate all work surfaces (e.g., benchtops, fume hoods) and equipment
that came into contact with ICL-CCIC-0019.
Use a suitable decontamination solution as recommended by your institution's safety
protocols. This may involve a sequence of solvents to ensure the removal of the compound.

Logical Workflow for ICL-CCIC-0019 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of ICL-CCIC-0019 waste.
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Caption: Workflow for the safe disposal of ICL-CCIC-0019.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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